Cas no 1019528-82-5 (1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine)

1-(2,5-Dichlorophenyl)ethyl(propan-2-yl)amine is a specialized organic compound featuring a dichlorophenyl backbone coupled with an ethyl-isopropylamine moiety. This structure imparts unique physicochemical properties, making it valuable in synthetic chemistry and pharmaceutical research. The presence of chlorine substituents enhances its reactivity in electrophilic substitution and coupling reactions, while the amine group provides versatility as an intermediate in the synthesis of more complex molecules. Its well-defined molecular architecture ensures consistency in batch-to-batch applications, particularly in medicinal chemistry for scaffold derivatization. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring optimal stability and performance in laboratory settings.
1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine structure
1019528-82-5 structure
Product Name:1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine
CAS No:1019528-82-5
MF:C11H15Cl2N
MW:232.149501085281
CID:5214744
PubChem ID:43190061
Update Time:2026-03-06

1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2,5-dichloro-α-methyl-N-(1-methylethyl)-
    • n-(1-(2,5-Dichlorophenyl)ethyl)propan-2-amine
    • 1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine
    • Inchi: 1S/C11H15Cl2N/c1-7(2)14-8(3)10-6-9(12)4-5-11(10)13/h4-8,14H,1-3H3
    • InChI Key: GILSBDGKPHUJOW-UHFFFAOYSA-N
    • SMILES: C(C1C=C(Cl)C=CC=1Cl)(C)NC(C)C

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Additional information on 1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine

Recent Advances in the Study of 1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine (CAS: 1019528-82-5)

The compound 1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine (CAS: 1019528-82-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichlorophenyl and isopropylamine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological studies have revealed that 1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that the compound may interact with serotonin and dopamine receptors, implicating its potential use in treating neurological and psychiatric disorders. For instance, recent findings indicate that the compound could serve as a lead molecule for developing new antidepressants or anxiolytics, although further studies are needed to confirm these effects and elucidate the underlying mechanisms.

In addition to its neurological applications, 1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine has also been explored for its anti-inflammatory and analgesic properties. Animal models of inflammation and pain have demonstrated that the compound can significantly reduce inflammatory markers and alleviate pain symptoms. These effects are believed to be mediated through the inhibition of specific pro-inflammatory cytokines and enzymes, such as cyclooxygenase-2 (COX-2). Such findings highlight the compound's versatility and potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are currently optimizing the compound's formulation to enhance its absorption and distribution, while minimizing adverse effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(2,5-dichlorophenyl)ethyl(propan-2-yl)amine (CAS: 1019528-82-5) represents a promising candidate for drug development, with potential applications in neurology, psychiatry, and pain management. Recent studies have provided valuable insights into its synthesis, pharmacological properties, and therapeutic potential. However, further research is necessary to fully understand its mechanisms of action and optimize its clinical utility. The ongoing investigations into this compound underscore the importance of interdisciplinary collaboration in advancing chemical biology and pharmaceutical research.

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